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Compound of Interest

Compound Name: 6-Bromoquinoline

Cat. No.: B019933 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety precautions, handling procedures, and

relevant experimental context for 6-bromoquinoline. The information is intended to support

laboratory safety and inform research and development activities involving this compound.

Chemical and Physical Properties
6-Bromoquinoline is a halogenated aromatic heterocyclic compound. Its physical and

chemical properties are summarized below.

Property Value Reference

CAS Number 5332-25-2 [1][2]

Molecular Formula C₉H₆BrN [1][3]

Molecular Weight 208.05 g/mol [1][3]

Appearance Light brown liquid or solid [4]

Melting Point 24 °C / 75.2 °F [4]

Flash Point > 110 °C / > 230 °F [1][4]

Density 1.538 g/cm³ at 25 °C [1]

Solubility No information available [4]
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Hazard Identification and Safety Precautions
6-Bromoquinoline is classified as a hazardous substance. All personnel handling this

chemical must be thoroughly familiar with its potential hazards and follow all recommended

safety procedures.

GHS Hazard Classification
Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4
H302: Harmful if swallowed.[1]

[5][6]

Skin Corrosion/Irritation 2
H315: Causes skin irritation.[4]

[5][6]

Serious Eye Damage/Eye

Irritation
1, 2A

H318: Causes serious eye

damage.[5][6] H319: Causes

serious eye irritation.[7]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation.[4][5][7]

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn at all times when handling 6-
bromoquinoline:

PPE Type Specification

Eye/Face Protection

Chemical safety goggles and/or a face shield

(conforming to EN166 or NIOSH standards).[4]

[7]

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber)

and a lab coat.[4][7][8]

Respiratory Protection

Use only in a well-ventilated area or a chemical

fume hood.[4][7] If dust or vapors are generated,

a NIOSH-approved respirator with an

appropriate cartridge is recommended.[9]
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Handling and Storage
Proper handling and storage procedures are critical to maintaining the integrity of 6-
bromoquinoline and ensuring a safe laboratory environment.

Procedure Recommendation

Handling

- Avoid contact with skin, eyes, and clothing.[4]

[8] - Avoid breathing dust, fumes, gas, mist,

vapors, or spray.[4] - Wash hands thoroughly

after handling.[4][5] - Use only in a well-

ventilated area or a chemical fume hood.[4][7]

Storage

- Store in a tightly closed container in a dry,

cool, and well-ventilated place.[4][7][10] - Keep

away from heat, sparks, and open flames.[7] -

Store locked up.[4][5] - Incompatible with strong

oxidizing agents.[4][7]

First Aid and Emergency Procedures
In the event of exposure or accident, immediate and appropriate first aid measures should be

taken.
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[4]

[5][8]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. If skin irritation

persists, seek medical attention.[4][5][8][10]

Eye Contact

Immediately rinse eyes cautiously with plenty of

water for at least 15 minutes, including under

the eyelids. Remove contact lenses, if present

and easy to do. Continue rinsing. Seek

immediate medical attention.[4][5][8][10]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterward. Never

give anything by mouth to an unconscious

person. Call a physician or poison control center

immediately.[4][5][8]

Fire-Fighting Measures
Aspect Recommendation

Suitable Extinguishing Media
Carbon dioxide (CO₂), dry chemical powder, or

alcohol-resistant foam.[4][5][8]

Specific Hazards

Hazardous decomposition products include

carbon oxides, nitrogen oxides (NOx), and

hydrogen bromide gas.[4][11]

Protective Equipment
Wear a self-contained breathing apparatus

(SCBA) and full protective gear.[4][5][8]

Experimental Protocols
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The following sections provide generalized methodologies for the synthesis, purification, and

analysis of 6-bromoquinoline, based on available literature.

Synthesis of 6-Bromoquinoline
A common method for the synthesis of 6-bromoquinoline is the Skraup synthesis, which

involves the reaction of a bromoaniline with glycerol in the presence of an acid and an oxidizing

agent.

Materials:

4-Bromoaniline

Glycerol

Concentrated Sulfuric Acid

An oxidizing agent (e.g., nitrobenzene)

Toluene

Ammonia solution

Ice water

Procedure:

In a reaction flask, add 4-bromoaniline and concentrated sulfuric acid.

Heat the mixture to approximately 140-145 °C.

Slowly add glycerol to the reaction mixture while maintaining the temperature.

After the addition of glycerol is complete, continue to heat the mixture for several hours.[10]

Cool the reaction mixture and carefully pour it into ice water.[10]

Neutralize the acidic solution with an ammonia solution to adjust the pH.[10]
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Extract the product with toluene.[10]

Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

Remove the solvent under reduced pressure to obtain the crude product.

Purification of 6-Bromoquinoline
The crude 6-bromoquinoline can be purified by distillation or recrystallization.

Recrystallization Protocol:

Dissolve the crude product in a minimum amount of a hot solvent (e.g., ethanol/water

mixture).

If the solution is colored, add a small amount of activated charcoal and heat briefly.

Perform a hot filtration to remove insoluble impurities and charcoal.

Allow the filtrate to cool slowly to room temperature, then in an ice bath to induce

crystallization.

Collect the crystals by vacuum filtration and wash with a small amount of the cold

recrystallization solvent.

Dry the purified crystals under vacuum.[4]

Analytical Characterization (¹H NMR)
The structure and purity of the synthesized 6-bromoquinoline can be confirmed using Nuclear

Magnetic Resonance (NMR) spectroscopy.

Sample Preparation:

Dissolve a small amount of the purified 6-bromoquinoline in a deuterated solvent (e.g.,

CDCl₃).

Transfer the solution to an NMR tube.
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Data Acquisition:

Acquire the ¹H NMR spectrum on a suitable NMR spectrometer (e.g., 400 MHz).

Expected Spectrum: The ¹H NMR spectrum of 6-bromoquinoline is expected to show

characteristic signals for the aromatic protons on the quinoline ring system. The chemical

shifts, splitting patterns, and integration values should be consistent with the structure.[11][12]

Biological Context and Signaling Pathways
Quinoline derivatives have been investigated for their potential biological activities, including as

anticancer agents.[9][13][14] While the specific biological activity of 6-bromoquinoline is not

extensively documented in publicly available literature, related compounds have been shown to

target key signaling pathways involved in cancer progression.[7][13] One such critical pathway

is the PI3K/Akt/mTOR pathway, which regulates cell growth, proliferation, and survival.[7][15]

Below is a generalized diagram representing the PI3K/Akt/mTOR signaling pathway, which is a

potential target for quinoline-based inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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